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Compound of Interest

Compound Name: Ethyl 2-mercaptopropionate

Cat. No.: B7804212

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of Ethyl 2-mercaptopropionate, a key intermediate in various chemical and pharmaceutical
applications. This document details the underlying chemical principles, experimental
procedures, and analytical characterization of this compound.

Introduction

Ethyl 2-mercaptopropionate (CAS No: 19788-49-9) is a sulfur-containing organic compound
with the molecular formula C5H1002S.[1][2] It is a colorless liquid with a characteristic
sulfurous odor.[3][4] This compound serves as a versatile building block in organic synthesis,
finding applications in the development of pharmaceuticals, agrochemicals, and specialty
polymers. Its utility stems from the presence of two key functional groups: an ester and a thiol,
which allow for a variety of chemical transformations.

Synthesis of Ethyl 2-mercaptopropionate

The most common and efficient method for the synthesis of Ethyl 2-mercaptopropionate is
the Fischer esterification of 2-mercaptopropionic acid with ethanol in the presence of an acid
catalyst.[5][6] This reversible reaction is driven to completion by using an excess of the alcohol
and/or by removing the water formed during the reaction.[7]

Reaction Scheme
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The overall reaction is as follows:

Synthesis and Purification Workflow
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Characterization Workflow

Conclusion

This technical guide has outlined a representative procedure for the synthesis of Ethyl 2-
mercaptopropionate via Fischer esterification and detailed the key analytical techniques for its
comprehensive characterization. The provided data and workflows offer a valuable resource for
researchers and professionals engaged in the synthesis and application of this important
chemical intermediate. Adherence to proper laboratory safety protocols is paramount during all
experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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